molecular formula C20H23N3O2S B1192191 AZ2

AZ2

Cat. No. B1192191
M. Wt: 369.483
InChI Key: CNCRCDLWUGCPSJ-LBPRGKRZSA-N
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Description

AZ2 is a first-in-class highly selective inhibitor of pi3kγ, binding to an active state and exhibiting over 1000 fold of selectivity over pi3kα and pi3kβ

Scientific Research Applications

Fluorescent Probes in Biological Research

  • Application: "A Bright Fluorescent Probe for H2S" discusses the development of a fluorophore, MeRho-Az, which shows a rapid and significant fluorescence response to hydrogen sulfide (H2S). This development enhances the potential for advanced imaging in complex biological systems, like visualizing H2S in the intestinal tract of live zebrafish (Hammers et al., 2015).

Database Management Systems (DBMS) in Scientific Research

  • Application: "AZDBLab: A Laboratory Information System" demonstrates the creation of Arizona Database Laboratory (AZDBLab), a novel research infrastructure for conducting empirical studies across multiple database management systems. This allows extensive testing and analysis of query optimizers, crucial for database research (Suh et al., 2014).

Study of Antizyme Isoforms in Cell Biology

  • Application: "Subcellular localization and phosphorylation of antizyme 2" explores the unique nuclear distribution of AZ2 in mammalian cells, distinct from AZ1, and its phosphorylation at Ser-186. This provides insights into the specific functions of AZ2 in the nucleus, relevant for understanding cellular polyamine regulation (Murai et al., 2009).

Thermal Hazards Analysis in Chemical Engineering

  • Application: "Comprehensive runaway kinetic analysis of azo compounds" addresses the analysis of thermal hazards in azo compounds. It offers valuable data for safer process design in the chemical industry, emphasizing environmental protection (Liu et al., 2017).

Service Science Research Priorities

  • Application: "Moving Forward and Making a Difference: Research Priorities for the Science of Service" identifies global research priorities for service science, including leveraging technology to advance service. This initiative by Arizona State University's Center for Services Leadership aims to enhance understanding and tackle key challenges in service-oriented sectors (Ostrom et al., 2010).

Photoisomerization of Azobenzene Compounds for Biological Applications

  • Application: "Red-Shifting Azobenzene Photoswitches for in Vivo Use" discusses the development of azo compounds that can be used as optically controlled drugs or research tools. These compounds are tailored for specific biological targets and can operate effectively in vivo (Dong et al., 2015).

Bioinformatics in Health Sciences

  • Application: "Bioinformatic training needs at a health sciences campus" highlights the growing need for bioinformatics training in health sciences. The University of Arizona Health Sciences Library is addressing this need by providing training and supporting bioinformatics research (Oliver, 2017).

Scientific Opinion Aggregation

  • Application: "SciOPS: Designing and Developing a Scientific Opinion Aggregator" describes SciOPS, a platform developed by Arizona State University to aggregate and broadcast opinions of science, technology, and innovation experts on contemporary issues. This facilitates a more informed public discourse on these topics (Mara & Michalegko, 2020).

Argumentative Zoning in Scientific Writing

  • Application: "Towards Domain-Independent Argumentative Zoning" examines Argumentative Zoning (AZ) as a method to analyze the rhetorical structure of scientific papers across disciplines like chemistry and computational linguistics. This helps in creating informative summaries of scientific articles (Teufel et al., 2009).

properties

Product Name

AZ2

Molecular Formula

C20H23N3O2S

Molecular Weight

369.483

IUPAC Name

(S)-N-(5-(2-(1-Cyclopropylethyl)-7-methyl-1-oxoisoindolin-5-yl)-4-methylthiazol-2-yl)acetamide

InChI

InChI=1S/C20H23N3O2S/c1-10-7-15(18-11(2)21-20(26-18)22-13(4)24)8-16-9-23(19(25)17(10)16)12(3)14-5-6-14/h7-8,12,14H,5-6,9H2,1-4H3,(H,21,22,24)/t12-/m0/s1

InChI Key

CNCRCDLWUGCPSJ-LBPRGKRZSA-N

SMILES

CC(NC1=NC(C)=C(C2=CC3=C(C(N([C@H](C4CC4)C)C3)=O)C(C)=C2)S1)=O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

AZ2;  AZ 2;  AZ-2

Origin of Product

United States

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